Methyl 2-[2-[benzyl(methyl)amino]-2-oxoethyl]sulfanyl-3-(2-methoxyethyl)-4-oxoquinazoline-7-carboxylate

• IUPAC Name: methyl 2-[2-[benzyl(methyl)amino]-2-oxoethyl]sulfanyl-3-(2-methoxyethyl)-4-oxoquinazoline-7-carboxylate
• InChI: InChI=1S/C23H25N3O5S/c1-25(14-16-7-5-4-6-8-16)20(27)15-32-23-24-19-13-17(22(29)31-3)9-10-18(19)21(28)26(23)11-12-30-2/h4-10,13H,11-12,14-15H2,1-3H3
• InChI Key: WJJZWDJNLCLXRZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)OC)C(=O)N2CCOC
• Molecular Formula: C23H25N3O5S
• Molecular Weight: 455.5 g/mol
• CAS No.: 451467-30-4

Description

Methyl 2-[2-[benzyl(methyl)amino]-2-oxoethyl]sulfanyl-3-(2-methoxyethyl)-4-oxoquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C23H25N3O5S and its molecular weight is 455.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Synthesis

• Methyl 2-[2-[benzyl(methyl)amino]-2-oxoethyl]sulfanyl-3-(2-methoxyethyl)-4-oxoquinazoline-7-carboxylate exhibits interesting chemical properties when it undergoes certain reactions. For instance, the compound demonstrates unique behavior during cyclization processes, showing the formation of anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid regardless of the base strength used in the reaction (Ukrainets et al., 2014).

Synthesis and Derivatives

• The synthesis of derivatives of quinazoline, such as 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, has been a focus in research, given its importance as a key intermediate in the synthesis of certain anticancer drugs. These syntheses often involve complex reactions starting from basic organic compounds and have significant implications in medicinal chemistry (Cao Sheng-li, 2004).

Antituberculosis and Cytotoxicity Studies

• 3-Heteroarylthioquinoline derivatives, which are structurally related to the compound , have been synthesized and tested for their activity against Mycobacterium tuberculosis. Some of these compounds exhibited significant activity, highlighting the potential of quinazoline derivatives in antituberculosis research (Selvam Chitra et al., 2011).

Novel Synthetic Approaches

• Research has also delved into developing new methods for synthesizing related quinazoline derivatives. These methods have led to the creation of compounds with potential applications in various fields, including medicinal chemistry and drug development (Kovalenko et al., 2019).

Potential Antimicrobial Agents

• The synthesis and characterization of new quinazoline derivatives, structurally akin to the compound , have been explored for their potential as antimicrobial agents. This research underscores the broad scope of applications that quinazoline derivatives might have, particularly in tackling bacterial and fungal infections (Desai et al., 2007).